Cas no 13435-22-8 (1-Butyl-2-methylimidazole)

• Product Name: 1-Butyl-2-methylimidazole
• CAS No: 13435-22-8
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD07636722
• CID: 161137
• PubChem ID: 304622
• Update Time: 2025-04-19

1-Butyl-2-methylimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-butyl-2-methyl-
• 1-Butyl-2-methyl-1H-imidazole
• 1-BUTYL-2-METHYLIMIDAZOLE
• 1-(n-1-butyl)-2-methylimidazole
• 1-Butyl-2-methylimidazol
• 1H-Imidazole, 1-butyl-2-methyl
• 1-n-butyl-2-methylimidazole
• AC1L75DZ
• CTK4B9117
• NSC200686
• SureCN329177
• 1-butyl-2-methyl-imidazole
• IMidazole,1-butyl-2-Methyl- (7CI,8CI)
• MLS000756438
• 1H-Imidazole, 1-butyl-2-methyl-
• WHLZPGRDRYCVRQ-UHFFFAOYSA-N
• HMS2885C24
• EBD191871
• SMR000528734
• AK542383
• SY046072
• NSC-200686
• MFCD07636722
• ZQ35BVE6F2
• AKOS012402699
• F14619
• DS-19135
• NSC 200686
• SCHEMBL329177
• 13435-22-8
• A922291
• CHEMBL1421623
• DTXSID40307969
• CS-D0556
• Imidazole, 1-butyl-2-methyl-
• 1-Butyl-2-methylimidazole, >98%
• 30198-05-9
• DB-337163
• 1-Butyl-2-methylimidazole

• MDL： MFCD07636722
• Inchi： 1S/C8H14N2/c1-3-4-6-10-7-5-9-8(10)2/h5,7H,3-4,6H2,1-2H3
• InChI Key： WHLZPGRDRYCVRQ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CCCC

Computed Properties

• Exact Mass: 138.11582
• Monoisotopic Mass: 138.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8

Experimental Properties

• Density: 0.94
• Boiling Point: 244.8℃ at 760 mmHg
• Flash Point: 101.8°C
• Refractive Index: 1.506
• PSA: 17.82